Cas no 52538-09-7 (3H-Imidazo[4,5-c]pyridine, 2,3-dimethyl-)

• Product Name: 3H-Imidazo[4,5-c]pyridine, 2,3-dimethyl-
• CAS No: 52538-09-7
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD18256902
• CID: 359390
• PubChem ID: 12239325
• Update Time: 2025-04-25

3H-Imidazo[4,5-c]pyridine, 2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-c]pyridine, 2,3-dimethyl-
• 2,3-dimethylimidazo[4,5-c]pyridine
• 52538-09-7
• SCHEMBL4776333
• AKOS024049158
• C75465
• CCA53809
• 2,3-Dimethyl-3H-imidazo[4,5-c]pyridine
• MFCD18256902
• CS-0152742
• OWKNQTHLYPTZLP-UHFFFAOYSA-N
• DS-19054
• DTXSID30481909
• DB-148755

• MDL： MFCD18256902
• Inchi： 1S/C8H9N3/c1-6-10-7-3-4-9-5-8(7)11(6)2/h3-5H,1-2H3
• InChI Key： OWKNQTHLYPTZLP-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=NC2C=CN=CC1=2

Computed Properties

• Exact Mass: 147.07977
• Monoisotopic Mass: 147.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71

Additional information on 3H-Imidazo[4,5-c]pyridine, 2,3-dimethyl-

3H-Imidazo[4,5-c]pyridine, 2,3-dimethyl-

The compound 3H-Imidazo[4,5-c]pyridine, 2,3-dimethyl- (CAS No. 52538-09-7) is a heterocyclic aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the imidazopyridine family, which is known for its diverse applications in drug discovery and material science.

Structure and Synthesis: The molecule features a fused bicyclic system consisting of an imidazole ring fused to a pyridine ring. The presence of two methyl groups at the 2 and 3 positions introduces steric effects and modulates the electronic properties of the molecule. Recent studies have explored novel synthetic routes to this compound, leveraging advanced catalytic methods and microwave-assisted synthesis techniques to enhance yield and purity.

Pharmacological Applications: 3H-Imidazo[4,5-c]pyridine, 2,3-dimethyl- has shown promise in various pharmacological applications. Research indicates that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the development of novel anti-inflammatory drugs. Additionally, studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases, suggesting its potential role in neuroprotective therapies.

Material Science Applications: Beyond pharmacology, this compound has found applications in material science. Its unique electronic properties make it a valuable component in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent advancements in thin-film deposition techniques have enabled the integration of this compound into high-performance electronic devices.

Environmental Impact: As interest in sustainable chemistry grows, researchers are increasingly focusing on the environmental impact of 3H-Imidazo[4,5-c]pyridine, 2,3-dimethyl-. Studies are underway to assess its biodegradability and potential toxicity to aquatic life. Preliminary findings suggest that under controlled conditions, the compound exhibits low toxicity to non-target organisms.

Future Directions: The future of 3H-Imidazo[4,5-c]pyridine, 2,3-dimethyl- lies in further exploration of its therapeutic potential and material applications. Collaborative efforts between chemists and biologists are expected to unlock new insights into its mechanism of action and optimize its properties for diverse applications.